Cas no 1421491-25-9 (N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1421491-25-9
• MF: C₁₇H₁₉N₅OS₂
• MW: 373.495660066605
• CID: 5406347
• Update Time: 2025-08-03

N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-5-carboxamide, N-[[1-cyclopentyl-5-(2-thienyl)-1H-pyrazol-3-yl]methyl]-4-methyl-
• N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C17H19N5OS2/c1-11-16(25-21-19-11)17(23)18-10-12-9-14(15-7-4-8-24-15)22(20-12)13-5-2-3-6-13/h4,7-9,13H,2-3,5-6,10H2,1H3,(H,18,23)
• InChI Key： KZYFOJGJYUTFIC-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2C=C(C3SC=CC=3)N(C3CCCC3)N=2)=O)=C(C)N=N1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.95±0.46(Predicted)

Additional information on N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Analysis of N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1421491-25-9)

The compound N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide, identified by its CAS No. 1421491-25-9, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a thiophene ring, a pyrazole core, and a 1,2,3-thiadiazole moiety, make it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in modern research, addressing frequently asked questions and industry trends.

One of the most searched topics related to this compound is its synthetic pathway. Researchers often inquire about efficient methods to synthesize N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide, given its complex architecture. Recent advancements in catalysis and green chemistry have enabled more sustainable routes, reducing reliance on hazardous reagents. The compound’s bioactivity is another hot topic, with studies exploring its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing demand for novel therapeutics.

The thiophene and pyrazole segments in this molecule are particularly noteworthy. Thiophene derivatives are widely studied for their electronic properties, making them valuable in organic electronics and photovoltaic materials. Meanwhile, pyrazole-based compounds are celebrated for their pharmacological versatility, often serving as scaffolds for anti-inflammatory and anticancer drugs. The integration of these motifs into N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide underscores its multidisciplinary appeal.

Another trending discussion revolves around the compound’s physicochemical properties. Its solubility, stability, and bioavailability are critical for formulation scientists. Computational tools like molecular docking and QSAR modeling are increasingly used to predict these traits, accelerating the development process. Additionally, the rise of AI-driven drug discovery has sparked interest in leveraging machine learning to optimize such molecules, a topic frequently searched in academic and industrial circles.

Environmental considerations are also paramount. The 1,2,3-thiadiazole group, while pharmacologically beneficial, raises questions about biodegradability and ecotoxicity. Researchers are actively investigating greener alternatives or modification strategies to mitigate environmental impact, reflecting the broader shift toward sustainable chemistry.

In summary, N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1421491-25-9) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and beyond. Its study aligns with contemporary trends such as green synthesis, computational chemistry, and targeted drug design, making it a compelling subject for ongoing research and innovation.